Cas no 2486-66-0 (2-Ethoxy-4-nitrobenzoic acid)

2-Ethoxy-4-nitrobenzoic acid structure
2-Ethoxy-4-nitrobenzoic acid structure
Product Name:2-Ethoxy-4-nitrobenzoic acid
CAS No:2486-66-0
MF:C9H9NO5
MW:211.171462774277
CID:84354
PubChem ID:24874705
Update Time:2025-04-18

2-Ethoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-4-nitrobenzoic acid
    • 4-NITRO-2-ETHOXYBENZOIC ACID
    • 2-Aethoxy-4-nitro-benzoesaeure
    • 2-ethoxy-4-nitro-benzoic Acid
    • Benzoic acid,2-ethoxy-4-nitro
    • MFCD02683865
    • CS-0313036
    • L-ISOTHREONINEHCL
    • F73292
    • 2486-66-0
    • 2-(Ethyloxy)-4-nitrobenzoic acid
    • PS-10474
    • BSIOETYGDXDWBR-UHFFFAOYSA-N
    • AKOS015889413
    • SCHEMBL97838
    • J-015705
    • Benzoic acid, 2-ethoxy-4-nitro-
    • 2-Ethoxy-4-nitrobenzoic acid, 98%
    • FT-0634316
    • A817526
    • DTXSID30371295
    • Benzoic acid,2-ethoxy-4-nitro-
    • AKOS009158792
    • DB-046561
    • MDL: MFCD02683865
    • Inchi: 1S/C9H9NO5/c1-2-15-8-5-6(10(13)14)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: BSIOETYGDXDWBR-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.04800
  • Monoisotopic Mass: 211.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 92.4A^2

Experimental Properties

  • Color/Form: Grayish yellow powder
  • Density: 1.368
  • Melting Point: 148-151 °C (lit.)
  • Boiling Point: 395.9°C at 760 mmHg
  • Flash Point: 193.3°C
  • Refractive Index: 1.575
  • PSA: 92.35000
  • LogP: 2.21490
  • Solubility: Insoluble

2-Ethoxy-4-nitrobenzoic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 24/25
  • Hazardous Material Identification: Xi

2-Ethoxy-4-nitrobenzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-Ethoxy-4-nitrobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2486-66-0)2-Ethoxy-4-nitrobenzoic acid
Order Number:A817526
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):195.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2486-66-0)2-Ethoxy-4-nitrobenzoic acid
A817526
Purity:99%
Quantity:25g
Price ($):195.0
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